Cas no 2248389-78-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylisoquinoline-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylisoquinoline-4-carboxylate
• CAS No: 2248389-78-6
• MF: C₁₉H₁₂N₂O₄
• MW: 332.309584617615
• CID: 5996387
• PubChem ID: 165891340
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylisoquinoline-4-carboxylate
• EN300-6518691
• 2248389-78-6

• Inchi： 1S/C19H12N2O4/c1-11-16(13-7-3-2-6-12(13)10-20-11)19(24)25-21-17(22)14-8-4-5-9-15(14)18(21)23/h2-10H,1H3
• InChI Key： WUVPDOHXBUSKRS-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=NC=C2C=CC=CC=12)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 332.07970687g/mol
• Monoisotopic Mass: 332.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylisoquinoline-4-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylisoquinoline-4-carboxylate (CAS: 2248389-78-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylisoquinoline-4-carboxylate (CAS: 2248389-78-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique isoindole and isoquinoline hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylisoquinoline-4-carboxylate involves a multi-step process that includes the condensation of 3-methylisoquinoline-4-carboxylic acid with phthalic anhydride derivatives. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structural integrity. Recent optimizations in the synthetic route have improved yield and purity, making it more accessible for preclinical studies.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific kinases and proteases, which are often implicated in cancer and inflammatory diseases. In vitro studies using cell-based assays demonstrated its ability to disrupt key signaling pathways, such as the NF-κB and MAPK cascades, at nanomolar concentrations. These findings suggest its potential as a lead compound for developing targeted therapies.

Mechanistic studies have further elucidated the binding interactions of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylisoquinoline-4-carboxylate with its molecular targets. X-ray crystallography and molecular docking simulations have identified critical hydrogen bonds and hydrophobic interactions within the active sites of target proteins. These insights are invaluable for structure-activity relationship (SAR) studies aimed at enhancing the compound's efficacy and selectivity.

Despite its promising profile, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent preclinical studies have highlighted issues such as moderate bioavailability and metabolic stability, which necessitate further structural modifications. Researchers are exploring prodrug strategies and formulation technologies to address these limitations and improve its therapeutic index.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylisoquinoline-4-carboxylate represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable candidate for further investigation. Future studies should focus on advancing its preclinical development, including toxicology assessments and in vivo efficacy studies, to fully realize its therapeutic potential.